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Compound of Interest

Compound Name: 1-Bromo-3-hexene

Cat. No.: B3287276

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for the use of 1-Bromo-3-hexene, including detailed operational and disposal
plans to ensure laboratory safety and compliance.

1-Bromo-3-hexene is a flammable liquid and vapor that can cause skin and serious eye
irritation.[1][2] It may also cause respiratory irritation.[1][2][3] Adherence to proper safety
protocols is critical to mitigate these risks.

Hazard Identification and Classification

Hazard Class GHS Category
Flammable liquids Category 3[4][5]
Skin corrosion/irritation Category 2[4][5]
Serious eye damage/eye irritation Category 2A/2[1][4][5]

Specific target organ toxicity (single exposure);
peclic arget organ toxicity (Single XpOsUre): . egory apujials)
Respiratory tract irritation

Hazardous to the aquatic environment, acute
Category 2
hazard

Data synthesized from multiple sources.
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Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against exposure. The
following table summarizes the required PPE for handling 1-Bromo-3-hexene.

Body Part Protection Standard/Specification

Tightly fitting safety goggles
gnty g ¥ 9099 EN 166 (EU) or NIOSH (US)

Eyes/Face with side-shields or a face
approved.[4][6]

shield.

Chemical-resistant, impervious
) gloves (inspect before use). )
Skin/Hands ] ) Handle with gloves.[4][6]
Fire/flame resistant and

impervious clothing.

Use a full-face respirator if
NIOSH (US) or EN 149 (EU)

Respiratory exposure limits are exceeded 4
approved.

or irritation is experienced.

] ) Select based on the
Impervious clothing, flame )
o _ concentration and amount of
Body retardant antistatic protective
] the dangerous substance at
clothing. -
the specific workplace.[4]

Operational Protocol: Step-by-Step Handling
Procedure

1. Preparation and Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[3]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7]

+ Remove all sources of ignition, such as open flames, hot surfaces, and sparks.[3][7] Use
spark-proof tools and explosion-proof equipment.[3][7]
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e Ground and bond containers and receiving equipment to prevent static discharge.[3]
2. Handling the Chemical:

o Wear the appropriate PPE as detailed in the table above.

e Avoid contact with skin and eyes.[4]

» Avoid inhalation of vapor or mist.[4]

o Keep the container tightly closed when not in use.[3]

3. In Case of a Spill:

o Evacuate personnel from the area.

» Remove all sources of ignition.

» Ventilate the area.

o Contain the spillage using an inert absorbent material (e.g., sand, vermiculite).

o Collect the absorbed material with an electrically protected vacuum cleaner or by wet-
brushing and place it in a suitable, closed container for disposal.[4]

e Do not let the product enter drains.[4]

Disposal Plan

1. Waste Collection:

Collect all waste, including unused product and contaminated materials, in a designated,
labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

N

. Disposal Method:

Dispose of the waste through a licensed disposal company.[4]
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e The recommended method of disposal is incineration in a chemical incinerator equipped with
an afterburner and scrubber.[4]

o Contaminated packaging should be disposed of as unused product.[4]

Experimental Workflow for Safe Handling of 1-
Bromo-3-hexene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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